tert-Butyl ((6-bromonaphthalen-2-yl)methyl)carbamate
Overview
Description
Tert-Butyl ((6-bromonaphthalen-2-yl)methyl)carbamate is a useful research compound. Its molecular formula is C16H18BrNO2 and its molecular weight is 336.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Enolates and Chiral Auxiliaries : Tert-Butyl ((6-bromonaphthalen-2-yl)methyl)carbamate is utilized in scientific research for enolates and chiral auxiliaries, as described in the study titled "(4S)‐4‐(1‐Methylethyl)‐5,5‐Diphenyl‐2‐Oxazolidinone" (Brenner, Vecchia, Leutert, & Seebach, 2003).
High Yield Applications : Tert-butyl(2-(2-(6-chlorohexy)oxy)ethyl)carbamate, a related compound, is noted for its high yield of 11.4% in research applications, as discussed in "Preparation of 2-(2-((6-chlorohexyl)oxy)ethoxy) ethanamine" (Wu, 2011).
Protected Amino Acids Synthesis : The tert-butyl carbamate reaction is pivotal for accessing protected amino acids through a mild and efficient one-pot Curtius rearrangement, according to the paper "Boc-protected amines via a mild and efficient one-pot Curtius rearrangement" (Lebel & Leogane, 2005).
Intermediate in Biologically Active Compounds : It serves as an important intermediate in biologically active compounds such as omisertinib (AZD9291), as found in "Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate" (Zhao, Guo, Lan, & Xu, 2017).
Diels-Alder Reactions : This compound is used in Diels-Alder reactions, particularly in creating 2-amidofurans, as outlined in "Preparation and Diels‐Alder reaction of a 2‐Amido Substituted Furan: tert‐Butyl 3a‐Methyl‐5‐Oxo‐2,3,3a,4,5,6‐Hexahydroindole‐1‐Carboxylate" (Padwa, Brodney, & Lynch, 2003).
Antimicrobial Activity : Tert-Butyl carbazate derivatives have been shown to possess antimicrobial activity, as reported in "Synthesis and Antimicrobial activity of Some 1, 3, 4- Oxadiazoles-2-thione and 1, 2, 4-Triazoles Derivatives from Tert-Butyl Carbazate" (Ghoneim & Mohamed, 2013).
Cytotoxic Activity Against Carcinoma Cell Lines : Jaspine B, a key intermediate of (R)-tert-butyl (1-hydroxybut-3-yn-2-yl) carbamate, has cytotoxic activity against various human carcinoma cell lines, as described in "Study on Synthesis of (R)-tert-butyl (1-hydroxybut-3-yn-2-yl)carbamate" (Tang et al., 2014).
properties
IUPAC Name |
tert-butyl N-[(6-bromonaphthalen-2-yl)methyl]carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18BrNO2/c1-16(2,3)20-15(19)18-10-11-4-5-13-9-14(17)7-6-12(13)8-11/h4-9H,10H2,1-3H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJVVVHMSPZRJNN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1=CC2=C(C=C1)C=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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